Cas no 1622239-58-0 ((R)-1-(o-Tolyl)butan-1-amine hydrochloride)

(R)-1-(o-Tolyl)butan-1-amine hydrochloride structure
1622239-58-0 structure
Product Name:(R)-1-(o-Tolyl)butan-1-amine hydrochloride
CAS No:1622239-58-0
MF:C11H18ClN
MW:199.720322132111
CID:2606114
PubChem ID:53484758
Update Time:2024-11-04

(R)-1-(o-Tolyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(o-Tolyl)butan-1-amine hydrochloride
    • (1R)-1-(2-METHYLPHENYL)BUTYLAMINE-HCl
    • (1R)-1-(2-METHYLPHENYL)BUTYLAMINE HCl
    • (1r)-1-(2-methylphenyl)butylamine hydrochloride
    • AMOT0818
    • AK133429
    • AX8254980
    • AB0000452
    • ST2401583
    • (R)-1-(2-Methylphenyl)butylamine hydrochloride
    • (1R)-1-(2-methylphenyl)butan-1-amine;hydrochloride
    • (1R)-1-(2-methylphenyl)butan-1-amine hydrochloride
    • (1R)-1-(2-Methylphenyl)butan-1-amine--hydrogen
    • (R)-1-(o-tolyl)butan-1-amine HCl
    • AKOS015923102
    • DS-018858
    • YCB37841
    • 698378-41-5
    • Benzenemethanamine, 2-methyl-alpha-propyl-, hydrochloride (1:1), (alphaR)-
    • DTXSID40704196
    • (R)-1-(o-Tolyl)butan-1-aminehydrochloride
    • 1622239-58-0
    • (1R)-1-(2-Methylphenyl)butan-1-amine--hydrogen chloride (1/1)
    • BS-49810
    • MDL: MFCD12757105
    • Inchi: 1S/C11H17N.ClH/c1-3-6-11(12)10-8-5-4-7-9(10)2;/h4-5,7-8,11H,3,6,12H2,1-2H3;1H/t11-;/m1./s1
    • InChI Key: ZDTHPTJAFLCPOT-RFVHGSKJSA-N
    • SMILES: Cl.N[C@@H](C1C=CC=CC=1C)CCC

Computed Properties

  • Exact Mass: 199.1127773g/mol
  • Monoisotopic Mass: 199.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(R)-1-(o-Tolyl)butan-1-amine hydrochloride Security Information

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